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Compound of Interest

Compound Name: N-Boc-cis-4-hydroxy-D-proline

Cat. No.: B162362 Get Quote

CAS Number: 135042-12-5

This technical guide provides a comprehensive overview of N-Boc-cis-4-hydroxy-D-proline, a

valuable synthetic building block for researchers, scientists, and drug development

professionals. This document details its chemical and physical properties, provides insights into

its synthesis, and explores its applications in peptide synthesis, antibody-drug conjugates

(ADCs), and proteolysis-targeting chimeras (PROTACs).

Core Properties and Specifications
N-Boc-cis-4-hydroxy-D-proline, systematically named (2R,4R)-1-(tert-butoxycarbonyl)-4-

hydroxypyrrolidine-2-carboxylic acid, is a derivative of the non-essential amino acid D-proline.

The introduction of a tert-butyloxycarbonyl (Boc) protecting group on the nitrogen atom and a

hydroxyl group at the cis-4 position makes it a versatile intermediate in organic synthesis.

Table 1: Chemical and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b162362?utm_src=pdf-interest
https://www.benchchem.com/product/b162362?utm_src=pdf-body
https://www.benchchem.com/product/b162362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 135042-12-5 [1][2][3]

Molecular Formula C₁₀H₁₇NO₅ [1][3]

Molecular Weight 231.25 g/mol [1][2][3]

Appearance White to off-white solid [2]

Purity ≥97% [1][2]

Melting Point 146-151 °C [2]

Optical Rotation
[α]22/D +50.0°, c = 1 in

methanol
[2]

Storage Temperature 2-8°C [2]

Solubility
Soluble in methanol, DMF, and

DCM

Synthesis Protocol
The synthesis of N-Boc-cis-4-hydroxy-D-proline typically involves the protection of the amino

group of cis-4-hydroxy-D-proline. While a specific protocol for the D-enantiomer is not readily

available in public literature, a representative procedure can be adapted from the synthesis of

its L-enantiomer counterpart. The key step is the reaction of the amino acid with di-tert-butyl

dicarbonate (Boc anhydride) in the presence of a base.

Experimental Protocol: Boc Protection of cis-4-hydroxy-D-proline

This protocol is adapted from a patented synthesis of a related compound and general

chemical principles.

Materials:

cis-4-hydroxy-D-proline

Dichloromethane (DCM)
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Di-tert-butyl dicarbonate (Boc)₂O

Triethylamine (TEA) or Sodium Bicarbonate (NaHCO₃)

Water

Anhydrous Sodium Sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware

Procedure:

Suspend cis-4-hydroxy-D-proline in dichloromethane (DCM) in a reaction flask.

Add a suitable base, such as triethylamine or an aqueous solution of sodium bicarbonate, to

the suspension and stir until the amino acid dissolves.

Cool the reaction mixture in an ice bath.

Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O) in DCM to the reaction mixture

while stirring.

Allow the reaction to warm to room temperature and continue stirring for several hours to

overnight.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, transfer the mixture to a separatory funnel.

Wash the organic layer with water and brine.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

Filter the mixture and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.
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The crude N-Boc-cis-4-hydroxy-D-proline can be further purified by recrystallization or

column chromatography if necessary.

Diagram 1: General Synthesis Workflow

Start: cis-4-hydroxy-D-proline

Dissolve in DCM with Base

Add (Boc)2O

Reaction at Room Temperature

Work-up (Wash and Dry)

Concentrate

End: N-Boc-cis-4-hydroxy-D-proline

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-Boc-cis-4-hydroxy-D-proline.

Applications in Research and Drug Development
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N-Boc-cis-4-hydroxy-D-proline is a versatile building block with significant applications in

medicinal chemistry and drug discovery.

Peptide Synthesis
The incorporation of proline and its derivatives into peptides can induce specific secondary

structures, such as β-turns, and enhance proteolytic stability. The Boc protecting group allows

for its use in Boc-based solid-phase peptide synthesis (SPPS).

Experimental Protocol: Incorporation into a Peptide using Boc-SPPS

Resin Preparation: Start with a suitable resin (e.g., Merrifield resin) pre-loaded with the C-

terminal amino acid.

Deprotection: Swell the resin in DCM and treat with a solution of trifluoroacetic acid (TFA) in

DCM (typically 25-50%) to remove the Boc protecting group from the N-terminal amino acid.

Neutralization: Wash the resin with DCM and then neutralize the resulting ammonium salt

with a solution of a hindered base, such as N,N-diisopropylethylamine (DIEA), in DCM or

DMF.

Coupling: a. In a separate vessel, dissolve N-Boc-cis-4-hydroxy-D-proline and a coupling

agent (e.g., HBTU, HATU) in DMF. b. Add DIEA to activate the carboxylic acid. c. Add the

activated amino acid solution to the resin and agitate for 1-2 hours.

Washing: Wash the resin thoroughly with DMF and DCM to remove excess reagents.

Repeat: Repeat the deprotection, neutralization, and coupling steps for each subsequent

amino acid in the peptide sequence.

Cleavage: Once the synthesis is complete, cleave the peptide from the resin and remove

side-chain protecting groups using a strong acid cocktail (e.g., HF or a TFA-based cocktail).

Purification: Purify the crude peptide using reverse-phase high-performance liquid

chromatography (RP-HPLC).

Diagram 2: Boc-SPPS Cycle for Peptide Synthesis
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Caption: Boc-SPPS cycle for incorporating N-Boc-cis-4-hydroxy-D-proline.

Antibody-Drug Conjugates (ADCs)
N-Boc-cis-4-hydroxy-D-proline can be used as a component of the linker in ADCs. The

hydroxyl group offers a point for further modification or attachment of the cytotoxic payload,

while the proline scaffold can influence the linker's conformation and stability.

Diagram 3: Conceptual Workflow for ADC Synthesis
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Caption: Conceptual workflow for ADC synthesis using the proline derivative.

PROTACs
In the development of PROTACs, this molecule can serve as a rigid building block within the

linker connecting the target protein ligand and the E3 ligase ligand. The defined

stereochemistry and conformation of the proline ring can help to optimize the ternary complex

formation, which is crucial for efficient protein degradation.

Diagram 4: Role in PROTAC Assembly
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Caption: Role of N-Boc-cis-4-hydroxy-D-proline in PROTAC assembly.

Biological Context: The Role of Hydroxyproline
While N-Boc-cis-4-hydroxy-D-proline is a synthetic molecule, its core structure,

hydroxyproline, is a naturally occurring amino acid derivative. In biological systems, the post-

translational hydroxylation of proline residues is critical for the stability of collagen, the most

abundant protein in mammals. The hydroxyl groups of hydroxyproline form hydrogen bonds

that stabilize the collagen triple helix. The metabolism of hydroxyproline is also linked to various

cellular processes and signaling pathways, including the hypoxia-inducible factor (HIF)

pathway.

Safety and Handling
N-Boc-cis-4-hydroxy-D-proline should be handled in a well-ventilated area, and appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Table 2: Hazard Information
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Pictogram Signal Word Hazard Statements
Precautionary
Statements

GHS07 Warning
H319 - Causes

serious eye irritation

P305 + P351 + P338 -

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Conclusion
N-Boc-cis-4-hydroxy-D-proline (CAS 135042-12-5) is a key building block in modern

medicinal chemistry. Its unique structural features, including the Boc-protecting group and the

cis-hydroxyl functionality on a D-proline scaffold, provide chemists with a versatile tool for the

synthesis of complex peptides, ADCs, and PROTACs. The ability to introduce conformational

constraints and enhance metabolic stability makes this compound highly valuable for the

development of novel therapeutics. This guide has provided a comprehensive overview of its

properties, synthesis, applications, and safety considerations to support its effective use in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to N-Boc-cis-4-hydroxy-D-
proline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162362#n-boc-cis-4-hydroxy-d-proline-cas-number-
135042-12-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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